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Compound of Interest

Compound Name: 3-[(Pentan-2-yl)amino]benzonitrile

Cat. No.: B15265761

Get Quote

In the landscape of drug discovery and chemical research, novel molecules are synthesized at

a pace that often outstrips the generation of comprehensive safety data. 3-[(Pentan-2-
yl)amino]benzonitrile, identified by its hydrochloride salt CAS No. 1803566-95-1, is one such

compound for which a formal, peer-reviewed Safety Data Sheet (SDS) is not readily available

in the public domain.[1] This guide is designed for researchers, scientists, and drug

development professionals to bridge this information gap.

As a Senior Application Scientist, my directive is not merely to present data, but to build a

framework for risk assessment. In the absence of a specific SDS, we will employ a scientifically

rigorous analog-based approach. The safety profile of 3-[(Pentan-2-yl)amino]benzonitrile will

be inferred from the well-documented hazards of its core functional moieties: the benzonitrile

group and the aromatic amine structure. By deconstructing the molecule into these

components, we can synthesize a robust and precautionary safety protocol. This document will

therefore serve as a proactive, in-depth safety guide, grounded in established toxicological

principles and data from structurally similar compounds.

Section 1: Compound Identification and
Physicochemical Profile
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Understanding a compound's basic identity and physical properties is the foundation of safe

handling. While experimental data for this specific molecule is scarce, we can collate its

identifiers and estimate its properties based on known analogs like 3-Aminobenzonitrile and

Benzonitrile.

Property Data Source / Comment

IUPAC Name
3-[(Pentan-2-

yl)amino]benzonitrile

CAS Number
1803566-95-1 (for

hydrochloride salt)
[1]

Molecular Formula C₁₂H₁₆N₂

Molecular Weight 188.27 g/mol (Free Base) Calculated

Predicted Form Solid or Oil

Based on analogs like 3-

Aminobenzonitrile (solid) and

other substituted benzonitriles.

[2]

Predicted Flash Point >112 °C

Based on 3-Aminobenzonitrile

(112 °C) and Benzonitrile

(75°C).[2][3] The alkyl chain

may slightly alter this.

Predicted Solubility
Soluble in organic solvents

(e.g., Methanol)

Based on data for 3-

Aminobenzonitrile.[2]

InChIKey Not publicly available

A unique identifier would be

generated upon database

submission.

Section 2: Hazard Identification & Toxicological
Rationale
The primary hazards of this molecule can be logically deduced from its structure. The workflow

below illustrates the process of assigning potential hazards based on functional group analysis.
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Structural Analysis of 3-[(Pentan-2-yl)amino]benzonitrile

Functional Group Identification

Associated Hazard Assessment (Based on Analogs)

Synthesized GHS Classification

C₁₂H₁₆N₂

Benzonitrile Moiety
(-C₆H₄CN)

Deconstruction

Aromatic Secondary Amine
(-NH-)

Deconstruction

Acute Toxicity (Oral, Dermal, Inhalation)
Potential for Cyanide Release

Inference from Benzonitrile
& Aminobenzonitriles

Skin/Eye Irritation
Potential Skin Sensitization

Inference from Aminobenzonitriles

Acute Toxicity, Category 3 or 4
Skin Irritant, Category 2
Eye Irritant, Category 2

Skin Sensitizer, Category 1

Combination of Hazards Combination of Hazards

Click to download full resolution via product page

Caption: Workflow for predicting hazards based on functional groups.

Predicted GHS Classification
This table synthesizes the GHS classifications from SDS and toxicological data for 3-

Aminobenzonitrile and Benzonitrile. This represents a cautious, protective classification for 3-
[(Pentan-2-yl)amino]benzonitrile.
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Hazard Class Pictogram Signal Word
Hazard
Statement (H-
Code)

Basis for
Classification

Acute Toxicity

(Oral, Dermal,

Inhalation)

💀 Danger

H301+H311+H3

31: Toxic if

swallowed, in

contact with skin

or if inhaled.

This is a

precautionary

classification

based on data

for 2-Amino-4-

methylbenzonitril

e being toxic by

all routes

(Category 3).[4]

Analogs like 3-

Aminobenzonitril

e are classified

as harmful

(Category 4).[5]

The nitrile group

is the primary

driver of this

toxicity.

Skin

Corrosion/Irritatio

n

❗ Warning
H315: Causes

skin irritation.

Aromatic amines

and benzonitriles

are known skin

irritants.[6][4]

Data for 3-

Aminobenzonitril

e confirms it as a

Category 2 skin

irritant.[7]

Serious Eye

Damage/Irritation

❗ Warning H319: Causes

serious eye

irritation.

Consistent with

data for both 2-

Amino-4-

methylbenzonitril

e and 3-
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Aminobenzonitril

e.[4][7]

Skin

Sensitization
❗ Warning

H317: May

cause an allergic

skin reaction.

Aromatic amines

are a well-known

class of skin

sensitizers. This

is a predicted

hazard for 3-

Aminobenzonitril

e.[8]

Toxicological Mechanisms: The "Why" Behind the
Hazards

Nitrile Toxicity: The primary toxicological concern for any benzonitrile derivative is its

potential for metabolic conversion to cyanide. While the rate and extent of this conversion

vary, the mechanism is well-established. Ingestion, inhalation, or significant dermal

absorption can lead to symptoms characteristic of cyanide poisoning, such as headache,

dizziness, rapid heart rate, and in severe cases, convulsions and death.[9] The effects can

be delayed by 2 to 4 hours as the metabolic conversion takes place.[9]

Aromatic Amine Irritancy: The amino group attached to the benzene ring makes the

compound a potential irritant to the skin, eyes, and respiratory tract.[9] Furthermore,

aromatic amines can act as haptens, binding to skin proteins and eliciting an immune

response that leads to allergic contact dermatitis (skin sensitization) upon repeated

exposure.[8]

Section 3: Risk Mitigation and Safe Handling
Protocols
Given the predicted toxicity, a stringent, multi-layered approach to risk mitigation is mandatory.

This involves a combination of engineering controls, personal protective equipment, and

meticulous handling procedures.

Engineering Controls
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Chemical Fume Hood: All manipulations of the solid compound or its solutions must be

performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[7]

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[3]

Safety Stations: An eyewash station and safety shower must be readily accessible and

located close to the workstation.[9][10]

Personal Protective Equipment (PPE)
Standard laboratory attire (long pants, closed-toe shoes) is assumed. The following specific

PPE is required:

Hand Protection: Wear nitrile or neoprene gloves. Double-gloving is recommended when

handling the neat compound. Always inspect gloves for tears or punctures before use and

wash hands thoroughly after removal.[4][7]

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn over

the goggles when handling larger quantities or if there is a significant splash risk.[7][5]

Body Protection: A lab coat must be worn and kept buttoned. For large-scale operations, a

chemically resistant apron is advised.[7]

Respiratory Protection: For situations where a fume hood cannot be used or during a large

spill cleanup, a NIOSH-approved respirator with particulate filters (e.g., N95) or organic

vapor cartridges is necessary.[7]

Step-by-Step Safe Handling Protocol (Weighing and
Dissolving)

Preparation: Designate a specific area within the fume hood for handling the compound.

Cover the work surface with absorbent, disposable bench paper.

Don PPE: Put on all required PPE as described in Section 3.2.
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Tare Balance: Place a clean weighing vessel on the analytical balance inside the fume hood

and tare it.

Aliquot Compound: Carefully transfer the approximate amount of the solid compound from

the stock bottle to the weighing vessel using a clean spatula. Avoid generating dust. Keep

the stock bottle opening pointed away from you.

Seal and Weigh: Immediately and securely close the stock bottle. Record the precise weight

of the compound.

Dissolution: Place a stir bar in a clean, appropriately sized flask containing the desired

solvent. Slowly and carefully add the weighed solid to the flask while it is stirring to prevent

clumping and splashing.

Rinsing: Use a small amount of the solvent to rinse any residual solid from the weighing

vessel into the flask, ensuring a complete transfer.

Cleanup: Carefully dispose of the used bench paper and any contaminated items (like

disposable weighing boats) into a designated solid hazardous waste container.

Doff PPE: Remove PPE in the correct order (gloves first), avoiding contact with the

contaminated outer surfaces. Wash hands and forearms thoroughly.

Section 4: Emergency Procedures
A clear, rehearsed emergency plan is critical.
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Spill Occurs

Alert personnel in the immediate area.
Evacuate if necessary.

Assess spill size and risk.
Is it a minor spill?

Don appropriate PPE:
- Double gloves

- Goggles & Face Shield
- Lab Coat

- Respirator (if powder)

Yes

Major Spill:
Evacuate the area.

Call Emergency Response Team.

No

Cover with absorbent material
(e.g., vermiculite or sand)

from the outside in.

Carefully collect absorbed material
and contaminated debris using

spark-proof tools.

Place in a labeled, sealed
hazardous waste container.

Clean the spill area with an
appropriate solvent, followed by

soap and water.

Procedure Complete

Click to download full resolution via product page

Caption: Emergency response protocol for a chemical spill.
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First Aid Measures
Immediate action is crucial. Show the safety data sheet of an appropriate analog (e.g., for 3-

Aminobenzonitrile) to the attending medical personnel.[7]

Inhalation: Remove the person from the exposure area to fresh air immediately. If breathing

is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek

immediate medical attention.[9]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing all contaminated clothing and shoes. Seek immediate medical

attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids occasionally. Remove contact lenses if present and

easy to do. Seek immediate medical attention.[7][9]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and

have them drink 2-4 cupfuls of water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[7][9]

Section 5: Storage and Disposal
Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area.[4][7] It should be stored away from incompatible materials such as strong oxidizing

agents, acids, acid chlorides, and acid anhydrides.[7] For long-term stability, storage under

an inert atmosphere (e.g., argon or nitrogen) is recommended.[4]

Disposal: All waste material, including contaminated consumables and unused compound,

must be treated as hazardous waste. Dispose of contents and container to an approved

waste disposal plant in accordance with local, state, and federal regulations.[8] Do not

dispose of down the drain.

Conclusion
While a specific Safety Data Sheet for 3-[(Pentan-2-yl)amino]benzonitrile is not currently

available, a robust safety framework can be constructed through a careful, evidence-based
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analysis of its constituent functional groups. The compound should be treated with the caution

afforded to a substance that is toxic by all routes of exposure, is a skin and eye irritant, and a

potential skin sensitizer. By adhering to the stringent engineering controls, personal protective

equipment standards, and handling protocols outlined in this guide, researchers can mitigate

the risks and work safely with this and other novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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